2,3-Dichloro-4-cyclopropoxypyridine

• Molecular Formula: C8H7Cl2NO
• Molecular Weight: 204.05 g/mol
• IUPAC Name: 2,3-dichloro-4-cyclopropyloxypyridine
• InChI: InChI=1S/C8H7Cl2NO/c9-7-6(12-5-1-2-5)3-4-11-8(7)10/h3-5H,1-2H2
• InChI Key: QRAPLTOEWWIARJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C(=NC=C2)Cl)Cl

Description

2,3-Dichloro-4-cyclopropoxypyridine is a halogenated pyridine derivative characterized by chlorine atoms at the 2- and 3-positions and a cyclopropoxy group at the 4-position. This structural arrangement confers unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The cyclopropoxy moiety enhances lipophilicity and metabolic stability compared to simpler alkoxy substituents, while the chlorine atoms influence reactivity in nucleophilic aromatic substitution and cross-coupling reactions .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2,3-Dichloro-4-cyclopropoxypyridine typically involves the chlorination of pyridine derivatives followed by the introduction of the cyclopropoxy group. One common method involves the reaction of 2,3-dichloropyridine with cyclopropanol in the presence of a base such as potassium carbonate. The reaction is usually carried out under reflux conditions to ensure complete conversion.

Industrial Production Methods: On an industrial scale, the production of 2,3-Dichloro-4-cyclopropoxypyridine may involve continuous flow processes to enhance efficiency and yield. The use of catalysts and optimized reaction conditions can further improve the scalability of the synthesis.

Chemical Reactions Analysis

Types of Reactions: 2,3-Dichloro-4-cyclopropoxypyridine undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atoms can be substituted by nucleophiles such as amines or thiols.

Oxidation Reactions: The compound can be oxidized to form corresponding N-oxides.

Reduction Reactions: Reduction of the compound can lead to the formation of partially or fully dechlorinated products.

Common Reagents and Conditions:

Substitution: Reagents like sodium amide or thiourea in polar solvents.

Oxidation: Oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reducing agents like lithium aluminum hydride or hydrogen gas in the presence of a palladium catalyst.

Major Products:

• Substituted pyridines
• Pyridine N-oxides
• Dechlorinated pyridine derivatives

Scientific Research Applications

2,3-Dichloro-4-cyclopropoxypyridine has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a bioactive compound in various biological assays.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 2,3-Dichloro-4-cyclopropoxypyridine involves its interaction with specific molecular targets, leading to various biological effects. The compound can bind to enzymes or receptors, altering their activity and triggering downstream signaling pathways. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis compare 2,3-Dichloro-4-cyclopropoxypyridine with structurally related pyridine derivatives, focusing on substituent effects, physicochemical properties, and reactivity.

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Key Reactivity/Applications
2,3-Dichloro-4-cyclopropoxypyridine	2-Cl, 3-Cl, 4-cyclopropoxy	C₈H₆Cl₂NO	218.05	Not reported	Likely undergoes SNAr reactions; used in drug discovery intermediates
2,3-Dichloropyridine	2-Cl, 3-Cl	C₅H₃Cl₂N	147.98	65–67	Base for synthesizing agrochemicals; halogenation reactions
2,3-Dichloro-4-iodopyridine	2-Cl, 3-Cl, 4-I	C₅H₂Cl₂IN	290.89	Not reported	Iodo group facilitates cross-coupling (e.g., Suzuki-Miyaura)
3-Amino-2,5-dichloropyridine	2-Cl, 5-Cl, 3-NH₂	C₅H₄Cl₂N₂	178.01	Not reported	Amino group enables nucleophilic functionalization
2-Chloro-6-methylpyrimidine-4-carboxylic acid	Pyrimidine core with 2-Cl, 6-CH₃, 4-COOH	C₆H₅ClN₂O₂	186.57	Not reported	Carboxylic acid enhances solubility; used in coordination chemistry

Structural and Electronic Differences

• Substituent Effects : The cyclopropoxy group in 2,3-Dichloro-4-cyclopropoxypyridine introduces significant steric bulk compared to smaller substituents like iodine or methyl groups in analogs. This reduces rotational freedom and may hinder electrophilic attack at the 4-position .
• Reactivity : Unlike 2,3-Dichloro-4-iodopyridine, which is primed for cross-coupling due to the iodo group, the cyclopropoxy substituent is less reactive in metal-catalyzed reactions but may stabilize radical intermediates .

Physicochemical Properties

• Lipophilicity: The cyclopropoxy group increases logP compared to amino or carboxylic acid analogs, enhancing membrane permeability—a critical factor in drug design .

Research Findings and Limitations

• Toxicity Data : Unlike 2-Chloro-6-methylpyrimidine-4-carboxylic acid, which has documented safety protocols , toxicological studies on 2,3-Dichloro-4-cyclopropoxypyridine are absent in the provided evidence.